Cas no 70734-98-4 (Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)-)

Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)- structure
70734-98-4 structure
Product Name:Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)-
CAS No:70734-98-4
MF:C12H10N4O2
MW:242.23340177536
CID:546773
Update Time:2026-04-29

Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(4-nitrophenyl)azo]-, (E)-
    • Inchi: InChI=1S/C12H10N4O2/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)16(17)18/h1-8H,13H2/b15-14+
    • InChI Key: UNBOSJFEZZJZLR-CCEZHUSRSA-N
    • SMILES: C1=C(C=CC(=C1)/N=N/C2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 242.08
  • Monoisotopic Mass: 242.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 96.6A^2

Experimental Properties

  • Color/Form: Red to dark brown powder
  • Density: 1.34
  • Melting Point: 0.2℃
  • Boiling Point: 460.2 °C at 760 mmHg
  • Flash Point: 460.2 °C at 760 mmHg
  • Refractive Index: 1.658
  • PSA: 96.56000
  • LogP: 4.69680
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